Cas no 1783619-44-2 (1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one)
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one
-
- Inchi: 1S/C6H6BrN3O/c7-5-4-1-2-8-6(11)10(4)3-9-5/h3H,1-2H2,(H,8,11)
- InChI Key: RZMAWLZUQMYTJE-UHFFFAOYSA-N
- SMILES: C1(=O)NCCC2=C(Br)N=CN12
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-708639-0.05g |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 0.05g |
$226.0 | 2023-06-05 | |
| Enamine | EN300-708639-0.1g |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 0.1g |
$337.0 | 2023-06-05 | |
| Enamine | EN300-708639-0.25g |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 0.25g |
$481.0 | 2023-06-05 | |
| Enamine | EN300-708639-0.5g |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 0.5g |
$758.0 | 2023-06-05 | |
| Enamine | EN300-708639-1.0g |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 1g |
$971.0 | 2023-06-05 | |
| Enamine | EN300-708639-2.5g |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 2.5g |
$1903.0 | 2023-06-05 | |
| Enamine | EN300-708639-5.0g |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 5g |
$2816.0 | 2023-06-05 | |
| Enamine | EN300-708639-10.0g |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 10g |
$4176.0 | 2023-06-05 | |
| Aaron | AR01C82J-50mg |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 50mg |
$336.00 | 2025-02-09 | |
| Aaron | AR01C82J-100mg |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
1783619-44-2 | 95% | 100mg |
$489.00 | 2025-02-09 |
1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one
Professional Introduction to 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one (CAS No. 1783619-44-2)
The compound 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one (CAS No. 1783619-44-2) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. As a derivative of imidazopyrimidine, this molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a bromine substituent at the 1-position and a carbonyl group at the 5-position introduces reactive sites that make it a valuable intermediate for synthesizing more complex bioactive molecules.
Recent studies have highlighted the versatility of 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one in the development of novel therapeutic agents. Its imidazopyrimidine core is a privileged scaffold that has been extensively explored for its ability to interact with biological targets such as enzymes and receptors. The bromine atom at the 1-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse molecular libraries.
In particular, the compound has shown promise in the synthesis of inhibitors targeting kinases and other enzyme families implicated in cancer and inflammatory diseases. The imidazopyrimidine ring system is known to mimic natural substrates or transition states, facilitating high-affinity binding to biological targets. Researchers have leveraged this property to design molecules with improved pharmacokinetic profiles and reduced toxicity compared to earlier generations of drugs.
One notable application of 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one is in the development of small-molecule probes for studying protein-protein interactions. The ability to introduce fluorophores or other reporter groups at strategic positions within the molecule allows for real-time monitoring of biological processes in vitro and in vivo. This has opened up new avenues for drug discovery by enabling high-throughput screening campaigns that identify lead compounds with optimized binding affinities and selectivity.
The synthetic utility of this compound extends beyond pharmaceutical applications. It has been employed in materials science as a precursor for designing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system within the imidazopyrimidine ring contributes to its electronic properties, making it suitable for applications in optoelectronic devices. Additionally, its stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes involving harsh reagents or prolonged reaction times.
Advances in computational chemistry have further enhanced the understanding of 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one's reactivity and mechanism of action. Molecular modeling studies have revealed insights into how subtle modifications at the 3- or 4-position can influence binding affinity and selectivity for biological targets. These insights have guided medicinal chemists in designing next-generation analogs with improved therapeutic potential.
The compound's role in drug discovery has been underscored by several recent publications detailing its use in hit identification and lead optimization campaigns. For instance, researchers have demonstrated its utility in generating libraries of imidazopyrimidine derivatives for screening against bacterial enzymes involved in antibiotic resistance. The bromine substituent allows for easy diversification of the core structure while maintaining key pharmacophoric features necessary for effective inhibition.
Future directions in the study of 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one may include exploring its potential as an intermediate for developing antiviral agents. The structural motif is reminiscent of known inhibitors targeting viral proteases and polymerases. By incorporating additional functional groups or appending pharmacophores known to enhance antiviral activity, this compound could serve as a foundation for novel therapeutics against emerging pathogens.
The growing interest in green chemistry principles has also influenced how 1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one is synthesized and utilized. Researchers are increasingly adopting catalytic methods that minimize waste and energy consumption while maintaining high yields. Such approaches align with global efforts to make drug discovery more sustainable without compromising on efficiency or performance.
In summary,1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one (CAS No. 1783619-44-2) stands as a versatile building block with far-reaching implications across multiple disciplines. Its unique structural features make it indispensable in medicinal chemistry and materials science alike. As research continues to uncover new applications for this compound, it will undoubtedly play an even greater role in shaping future advancements.
1783619-44-2 (1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)